molecular formula C14H20N2O2 B8280144 Methyl 4-(4-ethylpiperazin-1-yl)benzoate

Methyl 4-(4-ethylpiperazin-1-yl)benzoate

Cat. No. B8280144
M. Wt: 248.32 g/mol
InChI Key: NWXNAVBPKSKHBX-UHFFFAOYSA-N
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Patent
US06642239B2

Procedure details

4-(4-Ethyl-piperazin-1-yl)-benzoic acid methyl ester (15 mmol) is dissolved in 4N HCl (35 ml) and heated under reflux for 8 hours. The mixture is cooled in an ice bath to 0-4° C. and the solid material formed is filtered off, washed with acetone and dried (vacuum). A grey powder with mp. >270° C., Rf=0.08 (CH2Cl2/MeOH=9:1) is obtained.
Quantity
15 mmol
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
C[O:2][C:3](=[O:18])[C:4]1[CH:9]=[CH:8][C:7]([N:10]2[CH2:15][CH2:14][N:13]([CH2:16][CH3:17])[CH2:12][CH2:11]2)=[CH:6][CH:5]=1.[ClH:19]>>[ClH:19].[CH2:16]([N:13]1[CH2:14][CH2:15][N:10]([C:7]2[CH:8]=[CH:9][C:4]([C:3]([OH:18])=[O:2])=[CH:5][CH:6]=2)[CH2:11][CH2:12]1)[CH3:17] |f:2.3|

Inputs

Step One
Name
Quantity
15 mmol
Type
reactant
Smiles
COC(C1=CC=C(C=C1)N1CCN(CC1)CC)=O
Name
Quantity
35 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
2 (± 2) °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 8 hours
Duration
8 h
CUSTOM
Type
CUSTOM
Details
the solid material formed
FILTRATION
Type
FILTRATION
Details
is filtered off
WASH
Type
WASH
Details
washed with acetone
CUSTOM
Type
CUSTOM
Details
dried (vacuum)
CUSTOM
Type
CUSTOM
Details
A grey powder with mp. >270° C., Rf=0.08 (CH2Cl2/MeOH=9:1) is obtained

Outcomes

Product
Name
Type
Smiles
Cl.C(C)N1CCN(CC1)C1=CC=C(C(=O)O)C=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.